![molecular formula C18H13NO3 B258078 N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide](/img/structure/B258078.png)
N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide, also known as NBOMe, is a synthetic hallucinogenic drug that has gained attention in recent years due to its potent effects and potential for abuse. NBOMe is a derivative of the phenethylamine family and is often sold as a substitute for LSD or other hallucinogens. Despite its increasing popularity, the synthesis method, mechanism of action, and physiological effects of NBOMe are still not fully understood. In
Scientific Research Applications
N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide has been used in scientific research to study its effects on the central nervous system and its potential as a therapeutic agent. Studies have shown that this compound has a high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been shown to have a potent hallucinogenic effect, making it a useful tool for studying the neural mechanisms of perception and consciousness.
Mechanism of Action
N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide acts as a partial agonist at the 5-HT2A receptor, binding to the receptor and activating it to a lesser extent than a full agonist such as LSD. This results in a potent hallucinogenic effect, with users reporting intense visual and auditory hallucinations, altered perception of time and space, and changes in mood and emotion. The exact mechanism by which this compound produces these effects is still not fully understood, but it is thought to involve the modulation of neurotransmitter release and the activation of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. In addition, studies have shown that this compound can cause oxidative stress and damage to cells in the brain and other organs. Long-term use of this compound has been associated with cognitive impairment, memory loss, and other neurological symptoms.
Advantages and Limitations for Lab Experiments
N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide has several advantages as a tool for scientific research, including its potent hallucinogenic effects and high affinity for the 5-HT2A receptor. However, there are also several limitations to its use. This compound is a relatively new drug, and its long-term effects on the brain and other organs are not fully understood. In addition, this compound has a high potential for abuse, which could limit its use in clinical research.
Future Directions
There are several future directions for research on N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide, including the development of new synthetic analogs with improved pharmacological properties and the investigation of its potential as a therapeutic agent for the treatment of mood disorders and other mental health conditions. Additionally, further research is needed to fully understand the mechanism of action of this compound and its long-term effects on the brain and other organs. Overall, this compound represents a promising area of research for the study of perception, consciousness, and the central nervous system.
Synthesis Methods
The synthesis of N-(naphthalen-1-yl)-1,3-benzodioxole-5-carboxamide involves the reaction of 2C-I with 2-amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone, followed by the addition of naphthalene-1-ylamine and 5-carboxamido-1,3-benzodioxole. The resulting product is purified through recrystallization to yield this compound in its final form.
properties
Molecular Formula |
C18H13NO3 |
---|---|
Molecular Weight |
291.3 g/mol |
IUPAC Name |
N-naphthalen-1-yl-1,3-benzodioxole-5-carboxamide |
InChI |
InChI=1S/C18H13NO3/c20-18(13-8-9-16-17(10-13)22-11-21-16)19-15-7-3-5-12-4-1-2-6-14(12)15/h1-10H,11H2,(H,19,20) |
InChI Key |
GPDMEQJYROEFAU-UHFFFAOYSA-N |
SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.